Cas no 946265-55-0 (N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide)

• Product Name: N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide
• CAS No: 946265-55-0
• MF: C₁₃H₂₀FNO₃S
• MW: 289.366206169128
• CID: 5981648
• PubChem ID: 16884330
• Update Time: 2025-06-15

N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide
• F5012-0227
• 946265-55-0
• AKOS024488731

• Inchi： 1S/C13H20FNO3S/c1-2-3-9-15-19(16,17)11-4-10-18-13-7-5-12(14)6-8-13/h5-8,15H,2-4,9-11H2,1H3
• InChI Key： LRYZRDWBUKMNOA-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)F)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 289.11479284g/mol
• Monoisotopic Mass: 289.11479284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.8Ų

Additional information on N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide

Recent Advances in the Study of N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide (CAS: 946265-55-0)

N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide (CAS: 946265-55-0) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. The presence of the fluorophenoxy moiety and sulfonamide group suggests potential interactions with biological targets, making it a promising candidate for further research.

Recent studies have focused on synthesizing and characterizing N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide to explore its biochemical and pharmacological properties. One of the key findings from these studies is the compound's ability to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's high selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide has also been investigated for its role in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits antiproliferative effects against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, although further studies are needed to elucidate the precise molecular targets. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic properties make it a viable candidate for further preclinical development.

The synthesis of N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide has also been optimized in recent years to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a scalable and efficient synthetic route that employs green chemistry principles, reducing the use of hazardous reagents and solvents. This advancement is particularly important for facilitating large-scale production and future clinical trials. The paper also provided comprehensive spectroscopic data (NMR, MS, and HPLC) to confirm the compound's identity and purity, which is essential for regulatory submissions.

Despite these promising findings, challenges remain in the development of N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide as a therapeutic agent. For example, its metabolic stability and potential drug-drug interactions need to be thoroughly evaluated in vivo. Preliminary pharmacokinetic studies in animal models have shown moderate bioavailability, suggesting that formulation optimization may be necessary to enhance its therapeutic efficacy. Furthermore, toxicological assessments are ongoing to ensure the compound's safety profile meets regulatory standards.

In conclusion, N-butyl-3-(4-fluorophenoxy)propane-1-sulfonamide (CAS: 946265-55-0) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent research has shed light on its biochemical mechanisms, synthetic accessibility, and pharmacological potential. However, further studies are required to address the remaining challenges and fully exploit its therapeutic applications. The continued exploration of this compound underscores the importance of sulfonamide derivatives in modern drug discovery and highlights the need for interdisciplinary collaboration to advance its development.